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Compound of Interest
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Cat. No.: B049430

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of dibutyl phosphate
(DBP) in the solvent extraction of rare earth elements (REESs). The protocols and data
presented herein are intended to serve as a foundational guide for researchers in
hydrometallurgy, materials science, and professionals in drug development who may utilize
purified REES, including their radioisotopes, for diagnostic and therapeutic applications.

Introduction

Solvent extraction is a principal method for the separation and purification of rare earth
elements, a group of seventeen chemically similar metallic elements. Dibutyl phosphate
(DBP), an acidic organophosphorus extractant, offers potential for the selective extraction of
REEs from aqueous solutions. DBP typically forms through the hydrolysis of tributyl phosphate
(TBP), a widely used extractant, but can also be used as a primary extractant itself.[1][2] Its
chemical properties allow for the formation of stable chelate complexes with REE ions,
facilitating their transfer from an aqueous phase to an organic phase.

The purification of REEs is of significant interest to the drug development sector due to their
unique applications in medicine. These range from the use of gadolinium-based contrast
agents in Magnetic Resonance Imaging (MRI) to the application of radioactive isotopes like
Lutetium-177 and Yttrium-90 in targeted radionuclide therapy for cancer treatment.[3][4][5][6]
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The efficient separation of these elements is crucial for producing the high-purity isotopes
required for medical applications.[7][8]

Physicochemical Properties of Dibutyl Phosphate

A thorough understanding of the physicochemical properties of DBP is essential for designing
and optimizing solvent extraction processes.

Property Value References
Chemical Formula CsH1904P [9]
Molecular Weight 210.21 g/mol [10]
Appearance Pale-amber, odorless liquid [11][12]
Density 1.06 g/mL at 20 °C [10][13]
Boiling Point Decomposes at 212 °F (100 [12][13]

°C)
Melting Point -13°C [10]
Solubility in Water 18 g/L at 20 °C [11][13]
pKa ~1.0 [11]

Principles of Solvent Extraction with Dibutyl
Phosphate

The extraction of trivalent rare earth ions (REE3*) from an acidic aqueous solution by DBP,
which is an acidic extractant often existing as a dimer ((HDBP)2) in a nonpolar organic diluent,
can be represented by the following general equilibrium reaction:

REE3*(aq) + 3(HDBP)2(org) = REE(DBP)s(HDBP)s(org) + 3H*(aq)

This equation illustrates a cation exchange mechanism where the REE3* ion displaces the
acidic protons of the DBP molecules, forming a neutral metal-extractant complex that is soluble
in the organic phase. The equilibrium of this reaction is influenced by several factors, including
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the pH of the aqueous phase, the concentration of the extractant in the organic phase, the
temperature, and the contact time between the two phases.

Experimental Protocols

The following sections provide generalized protocols for the solvent extraction of REEs using
DBP. It is important to note that these are starting points, and optimization of specific
parameters is necessary for any given REE feed solution.

Preparation of the Organic and Aqueous Phases

Organic Phase Preparation:

* Prepare a stock solution of dibutyl phosphate (DBP) in a suitable organic diluent (e.g.,
kerosene, n-heptane, or toluene). The concentration of DBP will typically range from 0.1 M to
1.0 M, depending on the desired extraction efficiency and the concentration of REEs in the
agueous feed.

o The diluent should be chosen based on its immiscibility with the aqueous phase, low
volatility, high flash point, and ability to dissolve both the extractant and the resulting metal-
extractant complex.[13]

Aqueous Phase Preparation:

e The aqueous feed solution should contain the dissolved rare earth element salts (e.g.,
chlorides, nitrates, or sulfates).

e The initial pH of the aqueous phase is a critical parameter and must be adjusted using a
suitable acid (e.g., HCl or HNOs) or base (e.g., NaOH or NH4OH). The optimal pH range for
extraction with acidic organophosphate extractants like DBP is typically between 1 and 4.[14]

Solvent Extraction Procedure

o Combine the prepared organic and aqueous phases in a separation funnel at a specific
organic-to-aqueous phase ratio (O:A), typically ranging from 1:5 to 5:1.

» Shake the funnel vigorously for a predetermined contact time (e.g., 5 to 30 minutes) to
ensure thorough mixing and facilitate the mass transfer of the REE ions from the aqueous to
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the organic phase.

Allow the phases to separate completely. The time required for phase disengagement will
depend on the choice of diluent and the presence of any emulsifying agents.

Carefully separate the two phases. The aqueous phase is now the raffinate, depleted of the
extracted REEs, and the organic phase is the loaded organic, enriched with the REE-DBP
complexes.

Analyze the REE concentration in the raffinate and, by mass balance, in the loaded organic
phase using techniques such as Inductively Coupled Plasma-Optical Emission Spectrometry
(ICP-OES) or Atomic Absorption Spectroscopy (AAS).

Stripping Procedure

The stripping process is the reverse of extraction, where the REEs are recovered from the

loaded organic phase into a fresh agueous solution.

Contact the loaded organic phase with a stripping solution, which is typically a mineral acid
of higher concentration than the initial aqueous feed (e.g., 1 M to 6 M HCI or HNO3).

Mix the two phases for a sufficient time to allow the transfer of REEs back into the aqueous
phase.

Separate the phases. The aqueous phase is now the strip solution containing the purified
REEs, and the organic phase is the barren organic, which can be recycled for further
extraction.

The REEs can be recovered from the strip solution by precipitation (e.g., with oxalic acid)
followed by calcination to form rare earth oxides.[15]

Quantitative Data Presentation

Due to the limited availability of specific quantitative data for DBP in the open literature, the

following tables present typical data for the closely related and widely studied acidic

organophosphorus extractant, di-(2-ethylhexyl) phosphoric acid (D2EHPA), to provide a

comparative baseline. It is crucial to experimentally determine these parameters for DBP.
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Table 1: Influence of pH on the Extraction Efficiency of Selected REEs with an Acidic
Organophosphate Extractant (Conceptual Data based on D2EHPA trends)

Lanthanum Neodymium Dysprosium .

pH Yttrium (Y)
(La) (Nd) (Dy)

1.0 ~10% ~20% ~50% ~60%

2.0 ~40% ~60% ~85% ~90%

3.0 ~80% ~90% >95% >95%

Table 2: Separation Factors () for Adjacent REEs with an Acidic Organophosphate Extractant
(Conceptual Data based on D2EHPA trends)

REE Pair Typical Separation Factor ()
Nd/La 2-4

Dy/Nd 10 - 20

Y/Dy 15-3

Separation factor (p) is the ratio of the distribution coefficients (D) of two different metals (3 =
D1/D2). A higher B value indicates better separation.

Visualizations
Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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